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Compound of Interest

Compound Name: Californium-252

Cat. No.: B1213163 Get Quote

An in-depth guide to the chemical and physical properties of Californium-252 (Cf-252) metal,

designed for researchers, scientists, and professionals in drug development, is detailed below.

This guide synthesizes available data on the element's characteristics, outlines experimental

methodologies for its study, and provides visual representations of its synthesis and

processing.

Core Properties of Californium-252
Californium-252 is a synthetic, radioactive isotope of the actinide element californium. It is a

powerful neutron emitter, a property that underpins many of its specialized applications. The

metal is silvery-white, malleable, and can be cut with a knife. Its high radioactivity presents

significant challenges for experimental study, and as a result, some of its properties are not

known with the same precision as those of more common elements.

Data Presentation: Physical and Chemical Properties
The following tables summarize the key physical, atomic, and nuclear properties of

Californium-252.

Table 1: Atomic and Nuclear Properties of Californium-252
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Property Value

Atomic Number 98

Atomic Mass 252.082 u

Electron Configuration [Rn] 5f¹⁰ 7s²

Electronegativity (Pauling scale) 1.3

Half-life 2.645 years

Decay Modes
Alpha decay (96.9%), Spontaneous Fission

(3.1%)

Alpha Decay Energy 6.118 MeV

Average Neutron Energy 2.3 MeV

Neutron Yield 2.3 x 10¹² neutrons per second per gram

Table 2: Metallic and Bulk Properties of Californium-252

Property Value

Appearance Silvery-white metallic solid

Melting Point 900 °C (1173 K)

Boiling Point (estimated) 1470 °C (1743 K)

Density (calculated) 15.1 g/cm³

Crystal Structure
Double hexagonal close-packed (dhcp) below

600°C; Face-centered cubic (fcc) above 600°C

Magnetic Susceptibility Paramagnetic

Experimental Protocols
The determination of the properties of Californium-252 is a complex undertaking due to its

intense radioactivity and limited availability. The following are descriptions of the methodologies

that have been employed.
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1. Crystallography: X-ray Diffraction

The crystal structure of californium metal has been investigated using X-ray diffraction

techniques.

Sample Preparation: A small sample of the metal is prepared and mounted on a sample

holder within a glovebox to contain radioactive contamination.

Data Acquisition: The sample is irradiated with a monochromatic X-ray beam. The diffracted

X-rays are detected at various angles.

Analysis: The resulting diffraction pattern is analyzed to determine the arrangement of atoms

in the crystal lattice. This analysis has revealed the existence of two allotropic forms of

californium metal.

2. Calorimetry: Decay Energy Measurement

The decay energy of Californium-252 is measured using highly sensitive calorimetric

techniques.

Encapsulation: A precisely weighed sample of Cf-252 is encapsulated in a suitable material

(e.g., platinum) to contain the radioactive material and its decay products.

Measurement: The encapsulated sample is placed in a calorimeter, which measures the heat

generated by radioactive decay.

Calculation: The total decay energy is calculated from the measured heat output and the

known mass and isotopic composition of the sample.

3. Separation and Purification: Solvent Extraction and Ion Exchange

The separation and purification of Californium-252 from other actinides produced during its

synthesis is a multi-step process.

Solvent Extraction: This technique separates elements based on their differing solubilities in

two immiscible liquids. For Cf-252, a common method involves dissolving the target material
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in an acidic aqueous solution and extracting the californium into an organic solvent

containing a complexing agent, such as tributyl phosphate.

Ion Exchange Chromatography: This method separates ions based on their affinity for a solid

resin. The solution containing californium is passed through a column packed with an ion-

exchange resin. By carefully controlling the composition of the eluent, different elements can

be selectively washed off the resin at different times, allowing for the isolation of highly pure

Californium-252.

Visualizations
The following diagrams illustrate the production pathway of Californium-252 and a typical

experimental workflow for its separation.
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Caption: Production pathway of Californium-252 from Plutonium-239 and Curium-242.
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Step 1: Dissolution

Step 2: Solvent Extraction

Step 3: Stripping

Step 4: Ion Exchange Chromatography
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Caption: A generalized workflow for the separation and purification of Californium-252.
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To cite this document: BenchChem. [chemical and physical properties of californium-252
metal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213163#chemical-and-physical-properties-of-
californium-252-metal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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